Cas no 62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester structure
62935-23-3 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
CAS No:62935-23-3
MF:C8H9F5O2
MW:232.147880315781
CID:428638
PubChem ID:71381801
Update Time:2025-04-19

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
    • butyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
    • DTXSID20804224
    • VTRJBGXDGGHPEU-UHFFFAOYSA-N
    • 62935-23-3
    • Inchi: 1S/C8H9F5O2/c1-2-3-4-15-7(14)5(6(9)10)8(11,12)13/h2-4H2,1H3
    • InChI Key: VTRJBGXDGGHPEU-UHFFFAOYSA-N
    • SMILES: FC(/C(=C(\F)/F)/C(=O)OCCCC)(F)F

Computed Properties

  • Exact Mass: 232.05227
  • Monoisotopic Mass: 232.05227034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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